1-((4-Methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)-3-(thiophen-2-yl)urea

• IUPAC Name: 1-[(4-methoxy-6-piperidin-1-yl-1,3,5-triazin-2-yl)methyl]-3-thiophen-2-ylurea
• InChI: InChI=1S/C15H20N6O2S/c1-23-15-18-11(10-16-14(22)19-12-6-5-9-24-12)17-13(20-15)21-7-3-2-4-8-21/h5-6,9H,2-4,7-8,10H2,1H3,(H2,16,19,22)
• InChI Key: PMTYOZQHGYCTRC-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=N1)N2CCCCC2)CNC(=O)NC3=CC=CS3
• Molecular Formula: C15H20N6O2S
• Molecular Weight: 348.4 g/mol

Description

1-((4-Methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)-3-(thiophen-2-yl)urea is a useful research compound. Its molecular formula is C15H20N6O2S and its molecular weight is 348.43. The purity is usually 95%.
BenchChem offers high-quality 1-((4-Methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)-3-(thiophen-2-yl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((4-Methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)-3-(thiophen-2-yl)urea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Research on Epidermal Growth Factor Receptors

Compounds with intricate structures involving methoxy, piperidinyl, triazinyl, and thiophenyl groups have been explored for their potential as inhibitors of human epidermal growth factor receptors, which play crucial roles in cancer cell growth and proliferation. For instance, studies on compounds like BMS-690514 have shown effectiveness in inhibiting epidermal growth factor receptors, suggesting a potential application of the subject compound in cancer research and therapy (Christopher et al., 2010).

Investigation of HIV-1 Protease Inhibitors

Similarly structured molecules have been investigated for their role as HIV-1 protease inhibitors, indicating the potential of this compound in antiviral research. Compounds with complex structures, including piperazinyl and methoxy groups, have been pivotal in developing treatments for HIV (Balani et al., 1995).

Metabolic Pathway Studies

Research involving compounds with methoxyphenyl and piperazinyl components has contributed to understanding the metabolic pathways in humans, including the processes of absorption, metabolism, and excretion. Such studies are essential for drug development and understanding the pharmacokinetics of new therapeutic agents (Dills et al., 2006).

Neurotransmitter Receptor Studies

The study of compounds affecting serotonin and dopamine receptors has been integral to developing treatments for neurological and psychiatric disorders. Research on molecules affecting 5-HT1A receptors, for example, has implications for treating anxiety, depression, and other mood disorders. This suggests that the compound might be explored for its potential impact on neurotransmitter systems and its applications in neuroscience and mental health (Pike et al., 1996).